Cas no 1353989-88-4 (tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate
• CAS No: 1353989-88-4
• MF: C₁₈H₂₉N₅O₂
• MW: 347.45516371727
• MDL: MFCD21098682
• CID: 2091596
• PubChem ID: 66569837
• Update Time: 2025-07-18

tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate
• tert-butyl 3-[[[6-(cyclopropylamino)pyrimidin-4-yl]amino]methyl]piperidine-1-carboxylate
• TERT-BUTYL 3-({[6-(CYCLOPROPYLAMINO)PYRIMIDIN-4-YL]AMINO}METHYL)PIPERIDINE-1-CARBOXYLATE
• 1353989-88-4
• AKOS024463076
• AS-74657
• DB-252200
• 1-Piperidinecarboxylic acid, 3-[[[6-(cyclopropylamino)-4-pyrimidinyl]amino]methyl]-, 1,1-dimethylethyl ester
• CS-0060937
• tert-Butyl3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate
• 3-[(6-Cyclopropylamino-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• W19376
• DTXSID701109335

• MDL： MFCD21098682
• Inchi： 1S/C18H29N5O2/c1-18(2,3)25-17(24)23-8-4-5-13(11-23)10-19-15-9-16(21-12-20-15)22-14-6-7-14/h9,12-14H,4-8,10-11H2,1-3H3,(H2,19,20,21,22)
• InChI Key： QASQIZRAYCXBTM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CNC2=CC(=NC=N2)NC2CC2)C1)=O

Computed Properties

• Exact Mass: 347.23212518g/mol
• Monoisotopic Mass: 347.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate

Introduction to tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate (CAS No. 1353989-88-4)

tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate, with the CAS number 1353989-88-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a pyrimidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate can be represented as follows:

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule. The piperidine ring, a common motif in many bioactive compounds, confers flexibility and can interact with various biological targets. The pyrimidine moiety, known for its involvement in nucleic acid metabolism, adds to the compound's potential for modulating biological processes.

Recent research has focused on the biological activities and potential therapeutic applications of tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate has been investigated for its neuroprotective effects. Research conducted at the University of California found that this compound could protect neurons from oxidative stress-induced damage, which is a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS).

The pharmacokinetic properties of tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate have also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. The compound shows good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential approval as a novel therapeutic agent.

The synthesis of tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-yl)amino)methyl)piperidine-1-carboxylate involves several steps, including the formation of the piperidine ring, introduction of the pyrimidine moiety, and functionalization with the tert-butyl group. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to optimize the synthesis process and improve yield and purity.

In conclusion, tert-Butyl 3-(((6-(cyclopropylamino)pyrimidin-4-y l)amino)methyl)piperidine -1-carbox ylate (CAS No. 1353989 -88 -4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.